Cas no 1691756-18-9 (1-(3-methoxy-3-methylbutyl)-5-methyl-1H-pyrazol-3-amine)

• Product Name: 1-(3-methoxy-3-methylbutyl)-5-methyl-1H-pyrazol-3-amine
• CAS No: 1691756-18-9
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 5874543
• PubChem ID: 145428246
• Update Time: 2025-10-23

1-(3-methoxy-3-methylbutyl)-5-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 1-(3-methoxy-3-methylbutyl)-5-methyl-
• 1-(3-methoxy-3-methyl-butyl)-5-methyl-pyrazol-3-amine
• 1-(3-methoxy-3-methylbutyl)-5-methyl-1H-pyrazol-3-amine
• EN300-1107507
• 1691756-18-9
• SCHEMBL21960889

• Inchi： 1S/C10H19N3O/c1-8-7-9(11)12-13(8)6-5-10(2,3)14-4/h7H,5-6H2,1-4H3,(H2,11,12)
• InChI Key： HMTUNLVTMATUJJ-UHFFFAOYSA-N
• SMILES： N1(CCC(OC)(C)C)C(C)=CC(N)=N1

Computed Properties

• Exact Mass: 197.152812238g/mol
• Monoisotopic Mass: 197.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.06±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 320.0±32.0 °C(Predicted)
• pka: 4.13±0.11(Predicted)

Additional information on 1-(3-methoxy-3-methylbutyl)-5-methyl-1H-pyrazol-3-amine

Comprehensive Overview of 1-(3-methoxy-3-methylbutyl)-5-methyl-1H-pyrazol-3-amine (CAS No. 1691756-18-9)

In the realm of specialty chemicals, 1-(3-methoxy-3-methylbutyl)-5-methyl-1H-pyrazol-3-amine (CAS No. 1691756-18-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its pyrazole-amine core and methoxy-methylbutyl side chain, is increasingly studied for its role in pharmaceutical intermediates and agrochemical formulations. Researchers and industry professionals are exploring its synthesis pathways, stability, and reactivity to unlock novel uses in drug discovery and crop protection.

The growing interest in heterocyclic compounds like 1-(3-methoxy-3-methylbutyl)-5-methyl-1H-pyrazol-3-amine aligns with trends in sustainable chemistry and precision agriculture. Recent publications highlight its potential as a bioactive scaffold, with queries such as "pyrazole derivatives in drug design" and "CAS 1691756-18-9 solubility" frequently appearing in scientific databases. Its lipophilic nature and hydrogen-bonding capacity make it a candidate for optimizing pharmacokinetic profiles in small-molecule therapeutics.

From an industrial perspective, the demand for custom synthesis of 1691756-18-9 reflects its niche applications. Analytical techniques like HPLC purity testing and NMR characterization are critical for quality control, as emphasized by recent forum discussions on "scale-up challenges for pyrazole amines." Environmental considerations also drive innovation, with greener solvents being tested in its production to reduce ecological footprints—a topic resonating in "green chemistry for specialty amines" searches.

Notably, the compound’s regioselective functionalization opens avenues for creating targeted analogs. Patent filings related to 1H-pyrazol-3-amine derivatives suggest expanding intellectual property landscapes, particularly in antiviral and anti-inflammatory domains. Meanwhile, academic labs focus on mechanistic studies, addressing queries like "kinetics of pyrazole amine reactions" to refine synthetic protocols.

In summary, 1-(3-methoxy-3-methylbutyl)-5-methyl-1H-pyrazol-3-amine exemplifies the convergence of molecular innovation and applied research. Its versatility underscores why CAS No. 1691756-18-9 remains a keyword in cutting-edge chemical development, bridging gaps between theoretical exploration and industrial scalability.